N-Acetyl-L-tryptophanamide
Overview
Description
N-Acetyl-L-tryptophanamide (NATA) is an N-terminal and C-terminal blocked analogue of L-tryptophan . It has intrinsic fluorescence which makes it useful in studies involving fluorescence and fluorescence enhancement .
Molecular Structure Analysis
NATA has the empirical formula C13H15N3O2 and a molecular weight of 245.28 . Its structure includes an acetyl group (CH3CO), a tryptophan residue, and an amide group (NH2) .Chemical Reactions Analysis
NATA has been used in fluorescence studies due to its intrinsic fluorescence . The fluorescence of NATA can be measured and quantified, which is useful in studies involving fluorescence and fluorescence enhancement .Physical And Chemical Properties Analysis
NATA is a white to off-white powder with a melting point of 194-196 °C . It should be stored at -20°C .Scientific Research Applications
Fluorescence Studies
N-Acetyl-L-tryptophanamide (NATA) has intrinsic fluorescence, making it useful in studies involving fluorescence and fluorescence enhancement . This property allows researchers to use NATA as a probe in various biochemical and biophysical experiments.
Viscosity Measurements
The very fast fluorescence anisotropy decay of NATA in aqueous solutions has been measured with sub-picosecond laser excitation and detection with time-correlated single photon counting . Since rotational correlation times are directly proportional to viscosity, these correlation times have been used to derive the (relative) microscopic viscosity of increasing concentrations of guanidine hydrochloride (GuHCl) in buffered water .
Protein Denaturation Studies
NATA’s interaction with guanidine hydrochloride (GuHCl), a well-known chaotropic agent of protein denaturation, has been studied . The results indicate that GuHCl, present in molar concentration, associates with NATA making the apparent molecular volume larger .
Fluorescence Quenching Studies
Frequency-domain fluorometry was used to investigate the time-dependent intensity decays of NATA when collisionally quenched by acrylamide and iodide in propylene glycol at 20°C . The results suggest that the distance-dependent interaction and the effects of solvent dynamics need to be considered in the interpretations of data for quenching of proteins .
Biochemical Analogue
NATA is an N-terminal and C-terminal blocked analogue of L-tryptophan . This makes it useful in studies where the properties of L-tryptophan need to be isolated from other amino acids.
Electron Transfer Studies
The mechanism of interaction between the tryptophanyl fluorophore of NATA and quencher molecules such as acrylamide appears to involve electron transfer . This makes NATA useful in studies of electron transfer mechanisms.
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
N-Acetyl-L-tryptophanamide (NATA) is an N-terminal and C-terminal blocked analogue of L-tryptophan
Mode of Action
It is known that nata, like l-tryptophan, has intrinsic fluorescence . This property makes it useful in studies involving fluorescence and fluorescence enhancement .
Result of Action
Its intrinsic fluorescence property makes it useful in studies involving fluorescence and fluorescence enhancement .
Action Environment
It is known that nata is a white to off-white powder that is stable at a storage temperature of -20°c .
properties
IUPAC Name |
(2S)-2-acetamido-3-(1H-indol-3-yl)propanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O2/c1-8(17)16-12(13(14)18)6-9-7-15-11-5-3-2-4-10(9)11/h2-5,7,12,15H,6H2,1H3,(H2,14,18)(H,16,17)/t12-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HNGIZKAMDMBRKJ-LBPRGKRZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N[C@@H](CC1=CNC2=CC=CC=C21)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60946617 |
Source
|
| Record name | 2-[(1-Hydroxyethylidene)amino]-3-(1H-indol-3-yl)propanimidic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60946617 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Acetyl-L-tryptophanamide | |
CAS RN |
2382-79-8 |
Source
|
| Record name | N-Acetyl-L-tryptophanamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2382-79-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Acetyltryptophanamide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002382798 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-[(1-Hydroxyethylidene)amino]-3-(1H-indol-3-yl)propanimidic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60946617 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-acetyl-L-tryptophanamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.446 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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